Cas no 17938-21-5 (Silane, [1,1'-biphenyl]-3-yltrimethyl-)

• Product Name: Silane, [1,1'-biphenyl]-3-yltrimethyl-
• CAS No: 17938-21-5
• MF: C₁₅H₁₈Si
• MW: 226.388925075531
• MDL: MFCD00093497
• CID: 906729
• PubChem ID: 298148
• Update Time: 2025-06-29

Silane, [1,1'-biphenyl]-3-yltrimethyl- Chemical and Physical Properties

Names and Identifiers

• Trimethyl-(3-phenylphenyl)silane
• NSC170017; SureCN1224429; AC1L6SP3; (3-biphenyl)-trimethyl-silane; biphenyl-3-yl-trimethyl-silane; Biphenyl-3-yl-trimethyl-silan; biphenyl-3-yl(trimethyl)silane; Trimethyl-biphenyl-(3)-silan; Trimethyl-< biphenyl-(3)> -silan; 3-(Trimethylsilyl)biphenyl; m-Phenylphenyltrimethylsilan;
• [1,1'-Biphenyl]-3-yltrimethylsilane
• Silane,[1,1-biphenyl]-3-yltrimethyl-
• Silane, [1,1'-biphenyl]-3-yltrimethyl-
• NSC170017
• 3-Trimethylsilylbiphenyl
• [1,1-Biphenyl]-3-yltrimethyl-silane
• 1,1'-Biphenyl, 3-(trimethylsilyl)-
• ([1,1'-Biphenyl]-3-yl)(trimethyl)silane
• Silane,[1,1'-biphenyl]-3-yltrimethyl-
• NSC-170017
• AS-61628
• {[1,1'-biphenyl]-3-yl}trimethylsilane
• MFCD00093497
• SY329570
• 17938-21-5
• DTXSID40305248
• 3-Biphenylyltrimethylsilane
• AKOS024338714

• MDL： MFCD00093497
• Inchi： 1S/C15H18Si/c1-16(2,3)15-11-7-10-14(12-15)13-8-5-4-6-9-13/h4-12H,1-3H3
• InChI Key： GXKHDONHBOTZRQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 226.11784
• Monoisotopic Mass: 226.117777109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 304.1±21.0 °C at 760 mmHg
• Flash Point: 123.6±15.6 °C
• PSA: 0
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Silane, [1,1'-biphenyl]-3-yltrimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Silane, [1,1'-biphenyl]-3-yltrimethyl-

Introduction to Silane, [1,1'-biphenyl]-3-yltrimethyl- (CAS No. 17938-21-5)

Silane, [1,1'-biphenyl]-3-yltrimethyl- (CAS No. 17938-21-5) is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various applications ranging from material science to drug development. The biphenyl moiety integrated into its molecular structure contributes to its distinct reactivity and utility, making it a valuable component in synthetic chemistry and industrial processes.

The CAS number 17938-21-5 serves as a unique identifier for this compound, ensuring precise classification and communication within the scientific community. Silane derivatives are well-known for their ability to form stable silicon-silicon or silicon-hydrogen bonds, which are leveraged in cross-linking polymers, surface modification, and as intermediates in organic synthesis. The trimethyl group attached to the silicon atom enhances the compound's volatility and reactivity, facilitating its use in various chemical reactions.

In recent years, the application of Silane, [1,1'-biphenyl]-3-yltrimethyl- has expanded significantly due to its versatility. One of the most notable areas of research involves its use as a precursor in the synthesis of advanced materials. For instance, researchers have explored its potential in creating conductive polymers and organic semiconductors. The biphenyl ring's electron-donating properties contribute to the compound's ability to facilitate charge transport, making it an attractive candidate for applications in flexible electronics and photovoltaic devices.

Moreover, the pharmaceutical industry has shown interest in this compound due to its potential as a building block for drug molecules. The unique structural features of Silane, [1,1'-biphenyl]-3-yltrimethyl-, particularly the presence of a biphenyl moiety, have been investigated for their role in enhancing drug bioavailability and targeting specific biological pathways. Recent studies have demonstrated its efficacy in developing novel therapeutic agents that exhibit improved pharmacokinetic profiles.

The compound's reactivity also makes it a valuable tool in catalysis. Researchers have utilized Silane derivatives as ligands in transition metal-catalyzed reactions, where they enhance reaction efficiency and selectivity. The trimethyl substituents on the silicon atom provide steric hindrance that can be fine-tuned to control reaction outcomes. This has led to significant advancements in asymmetric synthesis and the development of new catalytic systems for complex molecular transformations.

Another area where Silane, [1,1'-biphenyl]-3-yltrimethyl-, CAS No. 17938-21-5 stands out is in surface science. Its ability to form covalent bonds with various substrates makes it an excellent candidate for surface modification techniques. These modifications can improve material properties such as adhesion, hydrophobicity, or biocompatibility. For example, researchers have applied this compound to modify biomaterial surfaces for medical implants, enhancing their integration with biological tissues and reducing rejection rates.

The industrial applications of this silane derivative are also diverse. It is used as a coupling agent in polymer composites to improve interfacial adhesion between different materials. This enhances the mechanical strength and durability of composite materials used in automotive and aerospace industries. Additionally, its role as a flame retardant additive has been explored due to its ability to release water upon decomposition, which helps extinguish flames.

Recent advancements in green chemistry have also highlighted the importance of Silane derivatives like Silane, [1,1'-biphenyl]-3-yltrimethyl-. Researchers are focusing on developing sustainable synthetic routes that minimize waste and energy consumption. The compound's high reactivity allows for efficient transformations under mild conditions, aligning with the principles of green chemistry. This has led to innovative methodologies that reduce the environmental impact of chemical synthesis.

In conclusion, Silane, [1,1'-biphenyl]-3-yltrimethyl-, CAS No. 17938-21-5 is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it indispensable in material science, pharmaceuticals, catalysis, and surface engineering. As research continues to uncover new applications and synthetic methodologies for this compound, its significance is expected to grow further, driving innovation and progress in various industries.